Cas no 1803565-88-9 (N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride)

• Product Name: N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride
• CAS No: 1803565-88-9
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 4615587
• PubChem ID: 75481654
• Update Time: 2025-06-08

N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride

• Inchi： 1S/C11H16N2.ClH/c1-13(2)11-4-3-9-5-6-12-8-10(9)7-11;/h3-4,7,12H,5-6,8H2,1-2H3;1H
• InChI Key： RCHUAQWBFJVXDN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2CCNCC2=C1)(C)C.Cl

N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride

Introduction to N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride (CAS No. 1803565-88-9)

N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride, a compound with the chemical identifier CAS No. 1803565-88-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of molecules, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in the treatment of various neurological and cardiovascular disorders.

The structural framework of N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride is characterized by a bicyclic system consisting of a benzene ring fused with a piperidine ring. This unique structural motif contributes to its complex biological interactions, making it a subject of intense research interest. The presence of the dimethylamino group at the 7-position and the hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their demonstrated efficacy in modulating neurotransmitter systems. Specifically, compounds within this class have shown promise in addressing conditions such as depression, Parkinson's disease, and addiction. The amine functionality at the 7-position of N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride plays a pivotal role in its pharmacological activity by facilitating interactions with various receptor targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have indicated that it exhibits significant affinity for monoamine transporters and receptors, which are key targets in the treatment of central nervous system disorders. For instance, research has demonstrated that derivatives of tetrahydroisoquinolines can modulate dopamine and norepinephrine levels, offering a novel therapeutic approach for conditions characterized by imbalances in these neurotransmitters.

The synthesis and characterization of N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride have been refined through advanced organic synthesis techniques. Researchers have leveraged catalytic methods and asymmetric transformations to achieve high yields and enantiopurity, which are essential for pharmaceutical applications. The dihydrochloride salt form not only improves the compound's stability but also enhances its pharmacokinetic profile, making it more suitable for clinical development.

Current research initiatives are exploring the therapeutic potential of this compound in treating neurodegenerative diseases. Studies have shown that tetrahydroisoquinoline derivatives can protect against neurotoxicity and promote neuronal survival by interacting with specific intracellular signaling pathways. The amine group at the 7-position is particularly crucial in these interactions, as it allows for direct binding to targets such as serotonin receptors and transporters.

The pharmacological profile of N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride also suggests potential applications in cardiovascular medicine. Research has indicated that this class of compounds can influence vascular tone and blood pressure regulation by modulating adrenergic receptor activity. These findings open up new avenues for developing treatments for hypertension and other cardiovascular disorders.

In conclusion, N,N-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine dihydrochloride represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics targeting neurological and cardiovascular diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future medical treatments.